2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid

• IUPAC Name: 2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid
• InChI: InChI=1S/C14H19NO5S/c1-20-12-5-7-13(8-6-12)21(18,19)15-9-3-2-4-11(15)10-14(16)17/h5-8,11H,2-4,9-10H2,1H3,(H,16,17)
• InChI Key: YGGWZEAKVMWBGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)O
• Molecular Formula: C14H19NO5S
• Molecular Weight: 313.37 g/mol

Description

2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid, also known as MPSPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid is not fully understood, but it is believed to act as a modulator of the GABAergic system, which plays a crucial role in the regulation of neuronal excitability. 2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid has been shown to enhance the activity of GABA receptors, leading to increased inhibitory neurotransmission and reduced neuronal activity.
Biochemical and Physiological Effects:
2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid has been shown to produce a range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and anti-convulsant effects. It has also been shown to modulate the release of several neurotransmitters, including glutamate and serotonin, which are involved in pain and neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid in lab experiments is its ability to produce consistent and reproducible results. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of using 2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid, including further investigation of its mechanism of action, optimization of its pharmacological properties, and development of new drugs based on its structure. Additionally, 2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid may have potential applications in the treatment of other neurological disorders, such as anxiety and depression, which warrant further investigation.
In conclusion, 2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid is a promising compound with potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper, highlighting its importance in scientific research.

Synthesis Methods

2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid can be synthesized using a multi-step process that involves the reaction of 4-methoxybenzenesulfonyl chloride with piperidine, followed by the reaction of the resulting product with chloroacetic acid. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

2-[1-(4-Methoxyphenyl)sulfonylpiperidin-2-yl]acetic acid has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to exhibit analgesic, anti-inflammatory, and anti-convulsant effects in animal models, making it a promising candidate for the development of new drugs for the treatment of pain and neurological disorders.